Cas no 946226-38-6 (N-(4-chlorophenyl)methyl-2-(5-phenyl-1,2-oxazol-3-yl)acetamide)

• Product Name: N-(4-chlorophenyl)methyl-2-(5-phenyl-1,2-oxazol-3-yl)acetamide
• CAS No: 946226-38-6
• MF: C₁₈H₁₅ClN₂O₂
• MW: 326.776903390884
• CID: 6327717
• PubChem ID: 42589858
• Update Time: 2025-05-20

N-(4-chlorophenyl)methyl-2-(5-phenyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)methyl-2-(5-phenyl-1,2-oxazol-3-yl)acetamide
• N-(4-chlorobenzyl)-2-(5-phenylisoxazol-3-yl)acetamide
• F5001-0049
• 946226-38-6
• N-[(4-chlorophenyl)methyl]-2-(5-phenyl-1,2-oxazol-3-yl)acetamide
• AKOS016522068

• Inchi： 1S/C18H15ClN2O2/c19-15-8-6-13(7-9-15)12-20-18(22)11-16-10-17(23-21-16)14-4-2-1-3-5-14/h1-10H,11-12H2,(H,20,22)
• InChI Key： TUMPHGZQFNWIIO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(CC1C=C(C2C=CC=CC=2)ON=1)=O

Computed Properties

• Exact Mass: 326.0822054g/mol
• Monoisotopic Mass: 326.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-(4-chlorophenyl)methyl-2-(5-phenyl-1,2-oxazol-3-yl)acetamide

Comprehensive Overview of N-(4-chlorophenyl)methyl-2-(5-phenyl-1,2-oxazol-3-yl)acetamide (CAS No. 946226-38-6)

N-(4-chlorophenyl)methyl-2-(5-phenyl-1,2-oxazol-3-yl)acetamide (CAS No. 946226-38-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxazole and acetamide functional groups, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure and bioactive properties, which make it a promising candidate for further study.

The chemical synthesis of N-(4-chlorophenyl)methyl-2-(5-phenyl-1,2-oxazol-3-yl)acetamide involves multi-step reactions, including the formation of the oxazole ring and subsequent amide coupling. Its CAS number 946226-38-6 serves as a unique identifier in chemical databases, facilitating precise tracking and regulatory compliance. The compound's solubility, stability, and reactivity are critical parameters for its application in various industries, particularly in the development of novel therapeutics and advanced materials.

In recent years, the demand for heterocyclic compounds like N-(4-chlorophenyl)methyl-2-(5-phenyl-1,2-oxazol-3-yl)acetamide has surged due to their versatility in medicinal chemistry. The compound's pharmacophore features align with current trends in targeted drug design, addressing challenges such as drug resistance and selective toxicity. Additionally, its potential role in crop protection formulations has sparked interest among agrochemical researchers, who are exploring its efficacy against plant pathogens.

From an SEO perspective, queries related to "CAS 946226-38-6 supplier," "N-(4-chlorophenyl)methyl-2-(5-phenyl-1,2-oxazol-3-yl)acetamide synthesis," and "oxazole derivatives applications" are increasingly common. These search trends reflect the growing curiosity about the compound's commercial availability and practical uses. Furthermore, discussions on sustainable chemistry and green synthesis methods have highlighted the need for eco-friendly production techniques for such compounds.

The spectroscopic analysis of N-(4-chlorophenyl)methyl-2-(5-phenyl-1,2-oxazol-3-yl)acetamide typically involves NMR, IR, and mass spectrometry to confirm its purity and structural integrity. These analytical techniques are essential for ensuring the compound meets the stringent standards required for pharmaceutical intermediates and research reagents. Moreover, its crystallographic data provides insights into its molecular packing and intermolecular interactions, which are vital for understanding its behavior in different environments.

As the scientific community continues to explore the potential of N-(4-chlorophenyl)methyl-2-(5-phenyl-1,2-oxazol-3-yl)acetamide, collaborations between academia and industry are expected to accelerate its development. Future research may focus on optimizing its bioavailability and therapeutic index, as well as expanding its applications in material science. With its compelling combination of chemical properties and functional versatility, this compound is poised to play a pivotal role in advancing innovative technologies.